Journal Name:Science and Technology of Advanced Materials
Journal ISSN:1468-6996
IF:7.821
Journal Website:http://iopscience.iop.org/1468-6996
Year of Origin:0
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:72
Publishing Cycle:Bimonthly
OA or Not:Yes
Calcium phosphatenanoparticles as nuclei for the preparation of colloidal calcium phytate
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2008-06-23 , DOI: 10.1039/B803903H
Colloidal calcium phytate was prepared by anion-exchange of phosphate by phytate, starting from calcium phosphate nanoparticles. Scanning electron microscopy (SEM) showed spherical nanoparticles of narrow size distribution, in good agreement with dynamic light scattering (DLS) results, whose diameter could be adjusted between about 40 to 250 nm depending on the employed synthesis conditions. The particle surface is covered by phytate anions as indicated by the strongly negative zeta potential of −40 to −50 mV. The preparation of a stable colloid was only possible within a narrow range of the ratio of calcium to phytate. Infrared spectroscopy, X-ray diffraction and elemental analysis showed that the particles consisted of X-ray amorphous calcium phytate. The colloidal dispersions were stable for about two weeks before precipitation occurred.
Detail
Binding and inhibitory effect of the food colorants Sunset Yellow and Ponceau 4R on amyloid fibrillation of lysozyme†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2019-02-04 , DOI: 10.1039/C8NJ05827J
Amyloid fibrillogenesis of proteins is known to be the root cause of a large number of diseases like Parkinson's, Alzheimer's, and Huntington's disease, spongiform encephalopathy, amyloid polyneuropathy, type-II diabetes, etc. In the present work, the impact of Sunset Yellow (SY) and Ponceau 4R (P4R) food colorants on amyloid fibrillation of lysozyme (Lyz) under acidic pH and high temperature was studied using Thioflavin T (ThT) fluorescence, Congo Red (CR) assay, circular dichroism (CD) spectroscopy, transmission electron microscopy (TEM) and field emission scanning electron microscopy (FESEM). The results illustrated that SY and P4R inhibited the formation of amyloid fibrils. In addition, the binding between food colorants (SY and P4R) and Lyz was investigated using various spectroscopic methods such as fluorescence, absorption and CD spectroscopy along with theoretical approaches (such as docking and simulation). The binding results suggested that P4R has a remarkably higher binding affinity for Lyz in comparison to SY. In summary, we hope the in vitro fibrillation and interaction studies in the presence of food colorants (SY and P4R) are helpful to gain a better understanding about the mechanism of amyloid fibril formation and interaction at the molecular level.
Detail
Binding site control in a layer-by-layer deposited chitosan–carbon nanoparticle film electrode
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2008-03-26 , DOI: 10.1039/B800331A
Thin chitosan–carbon nanoparticle films (ca. 2 nm average thickness increase per layer) are assembled onto tin-doped indium oxide (ITO) electrode substrates in a layer-by-layer deposition process employing carbon nanoparticles of ca. 8 nm average diameter and an aqueous solution of chitosan (poly-D-glucosamine, low molecular weight, 75–85% deacetylated). Chitosan introduces amine/ammonium functionalities which are employed for the immobilization of redox systems (i) via physisorption of indigo carmine and (ii) via chemisorption of 2-methyleneanthraquinone. The number of binding sites within the chitosan–carbon nanoparticle film is controlled by changing the thickness of the film deposit or by changing the chitosan content, which is varied by changing the chitosan concentration during layer-by-layer deposition. Voltammetric characteristics and stability of the chemisorbed and physisorbed redox systems are reported as a function of pH. The physisorbed redox system is expelled from the film at a pH consistent with the pKA of chitosan (approximately 6.5). However, the 2-methyleneanthraquinone redox system remains stable even in alkaline media and only a minor inflection in the plot of midpoint potentials vs. pH indicates the film deprotonation process at the pKA of chitosan.
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Calix[4]arenes bearing triazolyl anthracenes: Hg2+-selective receptors exhibiting fluorescence or dual optical responses†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2021-09-08 , DOI: 10.1039/D1NJ03753F
Calix[4]arenes 1 and 2 bearing two diametrical triazolyl anthracenes on the lower rim have been synthesized as a dual optical sensor and a fluorogenic cation sensor, respectively. UV/vis spectroscopy and fluorescence spectroscopy analyses revealed that receptors 1 and 2 are able to recognize divalent cations such as Ca2+, Zn2+, Ba2+, Hg2+, and Pb2+ with a significantly higher preference for Hg2+, giving rise to different color and fluorescence changes. It was also confirmed by 1H NMR spectroscopy and fluorescence spectroscopy analyses carried out in acetonitrile that receptor 1 binds the cations via different binding modes resulting in distinct colorimetric and fluorometric responses.
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Cascade synthesis of new tetracyclic heteroaromatic thieno[2,3-b]pyridine-containing ring systems
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2009-10-22 , DOI: 10.1039/B9NJ00528E
Flash vacuum pyrolysis of appropriate stabilised ylides, prepared in a few steps from 2-(methylthio)nicotinic acid, give products containing previously unknown naphtho-, phenanthro-, benzothieno- and benzofuro-fused thieno[2,3-b]pyridine ring systems.
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Charge transport in phenazine-fused triphenylene discotic mesogens doped with CdS nanowires†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2020-07-31 , DOI: 10.1039/D0NJ03290E
Herein, we report the synthesis of oleylamine-capped CdS nanowires (NWs) and the dispersion of a small optimized amount of these NWs in the Colh phase of a recently synthesized phenazine-fused-triphenylene discotic liquid crystal (PFT DLC) to understand the temperature-dependent charge transport via the time-of-flight technique. X-ray diffraction study reveals a reduction in core–core separation; however, upon doping CdS NWs, we observed a trivial decrease in hole mobility. For the PFT-DLC and its composite, the hole mobility was found to be in the range of 0.07–0.43 × 10−3 cm2 V−1 s−1 following the inverse-power law as a function of temperature. This could be due to the large size of the CdS NWs, which eventually disturb the Colh packing and hence the charge carrier mobility. Besides, a nanocomposite device consisting of the heterojunction of ITO–PFTDLC/CdS–Au has been constructed and I–V characteristics were obtained, which obey Ohm's law under a limiting case of the Poole–Frenkel conduction mechanism.
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Calixarenes: from biomimetic receptors to multivalent ligands for biomolecular recognition
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2010-09-20 , DOI: 10.1039/C0NJ00285B
Calixarenes are versatile platforms for the design and synthesis of molecular receptors and multivalent ligands that are able to mimic or affect specific biological functions. This review illustrates examples spanning the recognition of small peptides and carbohydrates to ion transport through membranes, biomimetic catalysis, DNA condensation and cell transfection, protein binding, sensing and inhibition, and gives perspectives for using calixarene macrocycles in bio-supramolecular chemistry.
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Catalyst-free and solvent-free hydroboration of alkynes†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2020-07-17 , DOI: 10.1039/D0NJ02612C
The hydroboration of alkynes with pinacolborane (HBpin) under catalyst- and solvent-free conditions was demonstrated. Various alkynes were smoothly converted into alkenyl boronate esters in good to excellent yields at 110 °C. The gram-scale hydroboration of alkynes provided the corresponding boronates, which were further utilized for various chemical transformations and coupling reactions.
Detail
Carbazole- and/or triphenylamine-based D–π–D multiarylamino dyes: synthesis, characterization and photophysical properties†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2017-09-29 , DOI: 10.1039/C7NJ02657A
We report herein the design and synthesis of a class of dipolar and quadrupolar carbazole- and/or triphenylamine-based D–π–D multiarylamino dyes (DCzBus), which contain a 1,4-butylidene biscarbazole core linked to hexylcarbazole or triphenylamine peripheral groups through alkynyl bridges. For multiarylamino groups and bulk conjugated structure, DCzBus all show strong one-photon and two-photon excited blue-violet fluorescence emission bands from 350 to 480 nm. Especially, DCzBus with triphenylamine peripheral groups have higher fluorescence quantum efficiency and longer fluorescence lifetime than those with carbazole peripheral groups. Stern–Volmer measurement indicated that these DCzBus could show fluorescence quenching response to benzyl peroxide through the photo-induced electron transfer mechanism. The fluorescence quantum yield and lifetime and non-planar conformation of DCzBus could significantly affect their photo-induced electron transfer process with benzoyl peroxide. Two-photon excited fluorescence quenching under different excited laser wavelengths was observed, which indicated that the D–π–D multiarylamino dyes designed in this study are potentially useful two-photon-induced fluorescence probes.
Detail
Catalysts based on palladium dendrimers†
Science and Technology of Advanced Materials ( IF 7.821 ) Pub Date: 2007-02-19 , DOI: 10.1039/B615761K
This report reviews the role of palladium dendrimers in catalysis as (a) soluble macromolecules for the support of catalysts, that are separable by nanofiltration techniques; (b) ligand-modifiers that can create specific metal nanoenvironments and tune the solubility of the catalyst; (c) spacers for the support of molecular catalysts that can proportionate a more homogeneous-like environment to the supported catalytic sites; and (d) precursors for the synthesis of mono- and bimetallic nanoparticles of controlled size and narrow size distribution. Some examples of catalysis with related metal systems, such as star-shaped molecules or hyperbranched polymers, are also given.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
2.90 61 Science Citation Index Science Citation Index Expanded Not
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